Cas no 389122-24-1 ((5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 389122-24-1
• MF: C₁₄H₈NO₂S₂Cl
• MW: 321.802
• CID: 4473434
• Update Time: 2025-07-09

(5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

Introduction to (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one and Its Applications in Modern Chemical Biology

Compound with the CAS number 389122-24-1 is a highly intriguing molecule in the realm of chemical biology, characterized by its unique structural and functional attributes. The molecular structure of this compound, specifically (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one, encompasses a sophisticated blend of heterocyclic rings and functional groups that make it a promising candidate for various biochemical applications. This introduction aims to delve into the compound's structural features, its potential biological activities, and the latest research findings that underscore its significance in the field.

The core structure of this compound revolves around a thiazolidinone backbone, which is a five-membered heterocyclic ring containing both sulfur and oxygen atoms. This core is further modified by the presence of a 5-(2-chlorophenyl)furan-2-ylmethylidene substituent at the 5-position and a 2-sulfanylidene group at the 2-position. The thiazolidinone ring is known for its stability and ability to participate in various biochemical interactions, making it a versatile scaffold for drug design. The chlorophenyl group introduces additional electronic properties that can modulate the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in thiazolidinone derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one suggests potential interactions with enzymes and receptors involved in these pathways. For instance, the presence of the 2-sulfanylidene group may facilitate binding to sulfur-rich protein targets, while the 5-(2-chlorophenyl)furan-2-ylmethylidene moiety could enhance lipophilicity, improving membrane permeability and thus bioavailability.

The CAS number 389122-24-1 identifies this compound as a unique entity within chemical biology research. Its synthesis involves complex organic transformations that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the preparation of the thiazolidinone core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the 5-(2-chlorophenyl)furan-2-ylmethylidene and 2-sulfanylidene groups. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

The biological activity of this compound has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes implicated in cancer progression. The thiazolidinone scaffold is known to interact with metal ions, which are often cofactors for critical enzymes involved in cell signaling and proliferation. Preliminary studies suggest that (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one can disrupt these enzymatic pathways by competing with natural substrates or by inducing conformational changes in the enzyme active sites.

In addition to its anti-cancer potential, this compound has shown promise in combating inflammation-related diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. The structural features of this molecule suggest that it can modulate inflammatory cascades by interacting with key mediators such as cytokines and chemokines. By inhibiting the release or activity of pro-inflammatory molecules, it may help mitigate symptoms associated with these conditions.

The latest research also highlights the compound's antimicrobial properties. Antibiotic resistance is a growing global health concern, necessitating the development of novel antimicrobial agents. The unique structural motifs present in (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one may enable it to interfere with bacterial cell wall synthesis or other vital metabolic processes. Such interactions could provide a new therapeutic strategy against multidrug-resistant pathogens.

The synthesis and application of this compound also raise interesting questions about drug delivery systems. Given its complex structure, optimizing its solubility and bioavailability is crucial for therapeutic efficacy. Researchers are exploring various formulations, including prodrugs and nanoparticles, to enhance its delivery to target tissues. These advancements could significantly improve treatment outcomes for patients suffering from diseases targeted by this compound.

The future direction of research on this compound lies in elucidating its mechanism of action at a molecular level. Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potential and help guide further drug development efforts. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding affinities and optimize lead structures for better pharmacological properties.

In conclusion, compound CAS number 389122-24-1, specifically identified as (5Z)-5-{5-(2-chlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-thiazolidin-4-one, represents a significant advancement in chemical biology research. Its unique structural features and demonstrated biological activities make it a valuable tool for investigating novel therapeutic strategies across various disease areas. As research continues to uncover its full potential, this compound is poised to play an important role in shaping future treatments for cancer, inflammation-related diseases, and infections.